Cas no 1361849-19-5 (5-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid)
5-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid
-
- Inchi: 1S/C9H10F2N2O3/c1-16-7-4(2-12)3-13-6(9(14)15)5(7)8(10)11/h3,8H,2,12H2,1H3,(H,14,15)
- InChI Key: MASYYWHCOCMDOY-UHFFFAOYSA-N
- SMILES: FC(C1C(C(=O)O)=NC=C(CN)C=1OC)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 253
- XLogP3: -2.1
- Topological Polar Surface Area: 85.4
5-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022001343-500mg |
5-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid |
1361849-19-5 | 97% | 500mg |
$1,029.00 | 2022-03-01 | |
| Alichem | A022001343-1g |
5-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid |
1361849-19-5 | 97% | 1g |
$1,848.00 | 2022-03-01 |
5-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 5-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid
5-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid (CAS No. 1361849-19-5): An Overview of a Promising Compound in Medicinal Chemistry
5-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid (CAS No. 1361849-19-5) is a versatile and structurally unique compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its pyridine core and functional groups, including an aminomethyl, difluoromethyl, and methoxy substituents, exhibits a range of biological activities that make it a valuable candidate for drug development.
The pyridine scaffold is a well-known and widely studied heterocyclic structure in pharmaceutical research. It is known for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the aminomethyl group in 5-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid adds an additional layer of complexity and reactivity, which can be exploited for the design of novel therapeutic agents.
The difluoromethyl substituent is particularly noteworthy due to its unique electronic and steric properties. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, making them attractive for drug design. The difluoromethyl group, in particular, can influence the conformational flexibility and binding affinity of the molecule, potentially leading to improved pharmacokinetic profiles.
The methoxy group on the pyridine ring further contributes to the compound's chemical stability and solubility. Methoxy groups are often used in medicinal chemistry to enhance the lipophilicity and bioavailability of drug candidates. In the context of 5-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid, this substituent may play a crucial role in modulating its interactions with biological targets.
Recent studies have highlighted the potential applications of 5-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.
Furthermore, preliminary studies have indicated that 5-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid may have antiviral activity against certain RNA viruses. This finding is particularly relevant given the ongoing global health challenges posed by viral infections. The compound's mechanism of action appears to involve the inhibition of viral replication enzymes, which could be further explored for the development of novel antiviral therapies.
In addition to its biological activities, 5-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid has been studied for its potential as a building block in organic synthesis. Its unique structural features make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. Researchers have successfully utilized this compound as a key intermediate in the synthesis of several bioactive compounds, including inhibitors of kinases and other important therapeutic targets.
The synthesis of 5-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid has been reported using various methodologies. One common approach involves the reaction of 3-difluoromethyl-4-methoxypyridin-2(1H)-one with an appropriate amine derivative followed by carboxylation. This multi-step process allows for precise control over the substitution pattern and functionalization of the pyridine core, enabling the preparation of a wide range of analogs with tailored properties.
In conclusion, 5-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid (CAS No. 1361849-19-5) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.
1361849-19-5 (5-(Aminomethyl)-3-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)